![molecular formula C20H20N2O4S2 B2604309 N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide CAS No. 941907-85-3](/img/structure/B2604309.png)
N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide
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Description
N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C20H20N2O4S2 and its molecular weight is 416.51. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive Pharmacology
N-[[4-(4,5-Dihydro-1H-imidazol-2-yl)phenyl]methyl]-2-[2-[[(4-methoxy-2,6-dimethylphenyl) sulfonyl]methylamino]ethoxy]-N-methylacetamide, a compound structurally related to N-(4-(2,5-dimethylphenyl)thiazol-2-yl)-2-((4-methoxyphenyl)sulfonyl)acetamide, has been characterized for its antinociceptive pharmacology. It exhibits high affinity for human and mouse B1 receptors and demonstrates significant antinociceptive actions in various pain models, suggesting its potential utility in treating inflammatory pain states and certain aspects of neuropathic pain (Porreca et al., 2006).
Antioxidant Activity
Amidomethane sulfonyl-linked bis heterocycles, structurally similar to this compound, have been prepared and evaluated for their antioxidant activity. Some of these compounds demonstrated excellent antioxidant properties, surpassing those of standard antioxidants like Ascorbic acid, highlighting the potential of these compounds in oxidative stress-related applications (Talapuru et al., 2014).
Anticancer Activity
Several studies have synthesized and evaluated derivatives of thiazol-2-yl acetamide compounds for their anticancer activities. For instance, compounds synthesized by incorporating a sulfonamide thiazole moiety have shown significant anticonvulsive effects and protection against picrotoxin-induced convulsion (Farag et al., 2012). Similarly, compounds such as 2,2-dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide have demonstrated anticancer activity in vitro (Yushyn et al., 2022).
Antimicrobial Activities
A novel series of thiazoles, including those similar to this compound, have been synthesized and screened for anti-bacterial and anti-fungal activities. These compounds have exhibited significant antimicrobial activities, with certain derivatives showing the highest anti-bacterial and anti-fungal activities among the synthesized compounds (Saravanan et al., 2010).
Properties
IUPAC Name |
N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4S2/c1-13-4-5-14(2)17(10-13)18-11-27-20(21-18)22-19(23)12-28(24,25)16-8-6-15(26-3)7-9-16/h4-11H,12H2,1-3H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLFSAZVNNQEUNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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